Cas no 5833-59-0 (Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-)

• Product Name: Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• CAS No: 5833-59-0
• MF: C₆H₁₈O₃Si₂
• MW: 194.376324176788
• CID: 369535
• PubChem ID: 79910
• Update Time: 2025-04-19

Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Methanol,1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• (1,1,3,3-Tetramethyl-1,3-disiloxanediyl)dimethanol
• (1,1,3,3-tetramethyldisiloxane-1,3-diyl)dimethanol
• 1,1'-Oxybis(dimethyl(hydroxymethyl)silane)
• Methanol, (1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 5833-59-0
• 1,3-bis-(hydroxymethyl)-1,1,3,3-tetramethyl-disiloxane
• ({[(HYDROXYMETHYL)DIMETHYLSILYL]OXY}DIMETHYLSILYL)METHANOL
• AKOS006273671
• [[hydroxymethyl(dimethyl)silyl]oxy-dimethylsilyl]methanol
• Methanol, 1,1'-(1,1,3,3-tetramethyl-1,3-disiloxanediyl)bis-
• 1,3-bis(hydroxymethyl)tetramethyldisiloxane
• SCHEMBL1868092
• NS00047056
• EINECS 227-417-2
• DTXSID3064019

• Inchi： 1S/C6H18O3Si2/c1-10(2,5-7)9-11(3,4)6-8/h7-8H,5-6H2,1-4H3
• InChI Key： SVZSOVXXWFZQHH-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(CO)O[Si](C)(C)CO

Computed Properties

• Exact Mass: 194.07944
• Monoisotopic Mass: 194.07944750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Siloxanes